Cas no 1148118-92-6 (Tripolin A)

• Product Name: Tripolin A
• CAS No: 1148118-92-6
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 1123876
• PubChem ID: 14685351
• Update Time: 2025-07-10

Tripolin A Chemical and Physical Properties

Names and Identifiers

• Tripolin A
• 3-[(2,5-dihydroxyphenyl)methylidene]-1H-indol-2-one
• (E)-Tripolin A
• NCGC00390470-01
• J-003137
• GLXC-03293
• SCHEMBL5472947
• DA-68348
• (Z)-3-(2,5-Dihydroxy-benzylidene)-1,3-dihydro-indol-2-one
• (3Z)-3-[(2,5-Dihydroxyphenyl)methylidene]-1H-indol-2-one
• (3E)-3-[(2,5-Dihydroxyphenyl)methylene]-1,3-dihydro-2H-indol-2-one
• 1148118-92-6

• Inchi： 1S/C15H11NO3/c17-10-5-6-14(18)9(7-10)8-12-11-3-1-2-4-13(11)16-15(12)19/h1-8,17-18H,(H,16,19)
• InChI Key： OMKSBDLWMROKNU-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=C(C=CC=2O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 253.074
• Monoisotopic Mass: 253.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6
• Molecular Weight: 253.25

Experimental Properties

• Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 265 °C (decomposition)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Additional information on Tripolin A

Professional Introduction to Compound with CAS No. 1148118-92-6 and Product Name Tripolin A

The compound with the CAS number 1148118-92-6 is a specialized chemical entity that has garnered significant attention in the field of chemical and biomedical research. Known by the product name Tripolin A, this compound has demonstrated promising properties that make it a subject of extensive study and potential application in various scientific domains.

Tripolin A, derived from its unique molecular structure, exhibits distinct chemical characteristics that set it apart from other compounds in its class. The molecular formula and structural configuration of this compound contribute to its remarkable stability and reactivity, which are critical factors in its utility across multiple research applications.

Recent advancements in the field of biochemistry have highlighted the potential of Tripolin A in modulating biological pathways. Studies have shown that this compound interacts with specific enzymes and receptors, leading to altered cellular functions. These interactions are particularly intriguing for researchers exploring new therapeutic strategies in drug development.

The pharmacological profile of Tripolin A has been a focal point in clinical trials, where its ability to influence metabolic processes has been observed. Preliminary results indicate that this compound may have applications in treating conditions related to metabolic dysregulation. The precision with which Tripolin A targets specific pathways without causing undue side effects makes it a promising candidate for further clinical investigation.

In the realm of chemical synthesis, Tripolin A has been utilized as a key intermediate in the production of more complex molecules. Its structural versatility allows chemists to modify its framework, leading to the development of novel compounds with enhanced properties. This adaptability has made Tripolin A a valuable tool in synthetic chemistry, particularly in the creation of advanced materials and pharmaceuticals.

Research into the environmental impact of Tripolin A has also been conducted, focusing on its biodegradability and ecological safety. Findings suggest that under certain conditions, this compound can be efficiently broken down by natural processes, minimizing potential environmental hazards. This aspect is crucial for ensuring that the use of Tripolin A aligns with sustainable practices.

The industrial applications of Tripolin A extend beyond pharmaceuticals and synthetic chemistry. Its unique properties have been explored in material science, where it serves as a component in advanced polymers and coatings. These materials exhibit improved durability and functionality, making them suitable for high-performance applications in various industries.

As research continues to uncover new facets of Tripolin A, its significance in scientific and industrial contexts is likely to grow. The compound’s multifaceted properties offer a wealth of opportunities for innovation across multiple disciplines. Continued study and development will be essential to fully harness the potential of this remarkable chemical entity.